Chicoric acid
Chicoric acid
Chicoric acid is an organooxygen compound. It has a role as a HIV-1 integrase inhibitor and a geroprotector. It is functionally related to a tetracarboxylic acid.
Chicoric acid is a natural product found in Camellia sinensis, Hydrastis canadensis, and other organisms with data available.
Chicoric acid is a natural product found in Camellia sinensis, Hydrastis canadensis, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
6537-80-0
VCID:
VC0190775
InChI:
InChI=1S/C22H18O12/c23-13-5-1-11(9-15(13)25)3-7-17(27)33-19(21(29)30)20(22(31)32)34-18(28)8-4-12-2-6-14(24)16(26)10-12/h1-10,19-20,23-26H,(H,29,30)(H,31,32)/t19-,20-/m1/s1
SMILES:
C1=CC(=C(C=C1C=CC(=O)OC(C(C(=O)O)OC(=O)C=CC2=CC(=C(C=C2)O)O)C(=O)O)O)O
Molecular Formula:
C22H18O12
Molecular Weight:
474.4 g/mol
Chicoric acid
CAS No.: 6537-80-0
Cat. No.: VC0190775
Molecular Formula: C22H18O12
Molecular Weight: 474.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Chicoric acid is an organooxygen compound. It has a role as a HIV-1 integrase inhibitor and a geroprotector. It is functionally related to a tetracarboxylic acid. Chicoric acid is a natural product found in Camellia sinensis, Hydrastis canadensis, and other organisms with data available. |
|---|---|
| CAS No. | 6537-80-0 |
| Molecular Formula | C22H18O12 |
| Molecular Weight | 474.4 g/mol |
| IUPAC Name | (2R,3R)-2,3-bis[3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]butanedioic acid |
| Standard InChI | InChI=1S/C22H18O12/c23-13-5-1-11(9-15(13)25)3-7-17(27)33-19(21(29)30)20(22(31)32)34-18(28)8-4-12-2-6-14(24)16(26)10-12/h1-10,19-20,23-26H,(H,29,30)(H,31,32)/t19-,20-/m1/s1 |
| Standard InChI Key | YDDGKXBLOXEEMN-WOJBJXKFSA-N |
| Isomeric SMILES | C1=CC(=C(C=C1C=CC(=O)O[C@H]([C@H](C(=O)O)OC(=O)C=CC2=CC(=C(C=C2)O)O)C(=O)O)O)O |
| SMILES | C1=CC(=C(C=C1C=CC(=O)OC(C(C(=O)O)OC(=O)C=CC2=CC(=C(C=C2)O)O)C(=O)O)O)O |
| Canonical SMILES | C1=CC(=C(C=C1C=CC(=O)OC(C(C(=O)O)OC(=O)C=CC2=CC(=C(C=C2)O)O)C(=O)O)O)O |
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